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Compound of Interest

Compound Name: Triphenylvinylsilane

Cat. No.: B098950 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data on Triphenylvinylsilane, a versatile organosilicon

compound. Its unique structure, featuring a vinyl group and three phenyl groups attached to a

central silicon atom, imparts distinctive reactivity and stability.[1] This makes it a valuable

component in organic synthesis, particularly in the development of advanced materials and

pharmaceuticals.[1]

Molecular Data
The fundamental quantitative data for Triphenylvinylsilane is summarized below.

Property Value Citations

Molecular Formula C₂₀H₁₈Si [1][2][3][4][5]

Molecular Weight 286.45 g/mol [1][6]

286.44 g/mol [2][3][4]

286.4 g/mol [5]

Triphenylvinylsilane is also known by several synonyms, including Vinyltriphenylsilane and

(Triphenylsilyl)ethylene.[1][2][4] It is registered under the CAS Number 18666-68-7.[1][2]
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Physicochemical Properties
Property Value

Appearance White to off-white crystal or crystalline powder

Melting Point 68 - 71 °C

Boiling Point 190 °C / 3 mmHg

Density 1.04 g/cm³

Flash Point 161.3 °C

Applications in Research and Development
Triphenylvinylsilane serves as a crucial building block in various scientific and industrial

fields:

Organic Synthesis: It is a versatile reagent in the synthesis of complex organic molecules.[1]

Materials Science: The compound is utilized in creating silicon-containing polymers for

electronics and coatings, as well as advanced materials with specific optical and electronic

properties.[1]

Photovoltaics: It contributes to the formulation of materials that can enhance the efficiency of

solar cells.[1]

Logical Relationship of Synthesis and Application
The following diagram illustrates the logical flow from the molecular properties of

Triphenylvinylsilane to its primary applications.
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Triphenylvinylsilane: From Structure to Application

Molecular Structure
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Caption: Logical flow from molecular structure to applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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